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Compound of Interest

Compound Name: Trisodium phosphate

Cat. No.: B3432801 Get Quote

Technical Support Center: Trisodium Phosphate
(TSP) Solutions
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term stability of trisodium phosphate
(TSP) solutions for laboratory use.

Frequently Asked Questions (FAQs)
Q1: What is trisodium phosphate and in what forms is it available? A: Trisodium phosphate
(TSP), with the chemical formula Na₃PO₄, is an inorganic compound that is highly soluble in

water, creating a strongly alkaline solution.[1][2][3] It is commercially available in anhydrous

(Na₃PO₄) and hydrated forms, with the dodecahydrate (Na₃PO₄·12H₂O) being the most

common.[1][3] The pH of a 1% aqueous solution is typically around 12.

Q2: How should solid trisodium phosphate be stored to ensure its long-term stability? A: Solid

TSP is chemically stable under normal conditions but is hygroscopic, meaning it readily

absorbs moisture from the air. To prevent caking and degradation, it must be stored in a cool,

dry, well-ventilated area in a tightly sealed container.

Q3: What is the recommended procedure for preparing a TSP solution? A: To prepare a TSP

solution, always add the trisodium phosphate powder slowly to cold water while stirring
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continuously. Never add water to the powder, as this can generate a significant amount of heat

(an exothermic reaction) and cause clumping.

Q4: What is the expected shelf life of a prepared TSP solution? A: The shelf life of a TSP

solution depends on storage conditions and concentration. For general use, a well-sealed

solution can be stored for 2-3 months. However, for sensitive analytical procedures, it is

recommended to store solutions refrigerated and for no longer than one to two weeks to

prevent changes in pH and microbial growth.

Q5: How should I store prepared trisodium phosphate solutions? A: Prepared TSP solutions

should be stored in tightly sealed containers to prevent absorption of atmospheric carbon

dioxide, which can lower the pH. Due to their high alkalinity, long-term storage in glass

containers is not recommended as the solution can etch the glass. Chemically resistant plastic

bottles, such as those made of polyethylene, are a preferable choice for storing basic solutions.

Q6: Can I sterilize my TSP solution? A: Yes, sterilizing the buffer solution, for example by

autoclaving, and using aseptic work techniques can prevent microbial contamination.

Phosphate-containing buffers, especially those near a neutral pH, are susceptible to microbial

growth.

Troubleshooting Guide
Issue 1: My TSP solution has become cloudy or has visible particulate matter.

Cause: Cloudiness is a common indicator of microbial contamination, especially in solutions

with a near-neutral pH. It can also be caused by precipitation if the solution becomes

supersaturated or if it reacts with dissolved gases like CO₂.

Solution: Discard the solution. Prepare a fresh solution using sterile water and proper sterile

technique. To prevent recurrence, consider filtering the solution through a 0.22 µm filter and

storing it in a sterilized, tightly sealed container. For analytical applications, prepare fresh

solutions more frequently.

Issue 2: The pH of my TSP solution has decreased over time.

Cause: Trisodium phosphate solutions are highly alkaline and can readily absorb carbon

dioxide (CO₂) from the atmosphere. Dissolved CO₂ forms carbonic acid in the solution, which
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neutralizes the base and lowers the pH. This reaction can lead to the formation of disodium

phosphate and sodium carbonate.

Solution: Always keep the solution container tightly sealed when not in use. If precise pH is

critical, measure the pH before each use and adjust if necessary, or prepare fresh solution.

Storing under an inert gas like nitrogen or argon can also prevent CO₂ absorption.

Issue 3: I noticed etching or clouding on the inside of the glass bottle used to store my TSP

solution.

Cause: As a strong alkaline solution, TSP will attack the silicic materials in glass over time.

This chemical reaction, known as etching, degrades the container and can potentially alter

the composition and concentration of your solution.

Solution: Avoid long-term storage of basic buffers in glass containers. Transfer the solution to

a chemically resistant plastic container (e.g., polyethylene) for storage.

Issue 4: The TSP powder has formed hard clumps and is difficult to dissolve.

Cause: This is due to the hygroscopic nature of TSP. The powder has absorbed moisture

from the air, causing it to cake.

Solution: Ensure the container for the solid powder is always tightly sealed and stored in a

dry environment. If caking has already occurred, you may be able to break up the clumps,

but it is important to verify the concentration of any solution made from it, as the water

content of the solid is no longer known. For critical applications, using a fresh, free-flowing lot

of TSP is recommended.

Data & Protocols
Quantitative Data Summary
Table 1: Physical and Chemical Properties of Trisodium Phosphate
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Property
Anhydrous
(Na₃PO₄)

Dodecahydrate
(Na₃PO₄·12H₂O)

Reference(s)

Molar Mass 163.94 g/mol 380.12 g/mol

Appearance
White crystalline

powder

White/colorless

crystals

pH (1% solution) ~12.0 ~11.5 - 12.5

Solubility in Water

(20°C)
12 g/100 mL 28 g/100 mL

Melting Point 1,583 °C 73.4 °C (decomposes)

Table 2: Recommended Storage Conditions

Form Container Type
Storage
Environment

Key
Consideration
s

Reference(s)

Solid TSP
Tightly-sealed,

airtight

Cool, dry, well-

ventilated

Hygroscopic;

prevent moisture

absorption to

avoid caking.

TSP Solution

Tightly-sealed,

polyethylene or

other resistant

plastic

Cool, dark place;

Refrigerate for

enhanced

stability

Avoid glass for

long-term

storage. Seal

tightly to prevent

CO₂ absorption.

Experimental Protocols
Protocol 1: Preparation of a 0.1 M Trisodium Phosphate Stock Solution

Objective: To prepare a 0.1 M stock solution of trisodium phosphate.

Materials:
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Trisodium phosphate, dodecahydrate (Na₃PO₄·12H₂O, FW: 380.12 g/mol )

Deionized or distilled water

500 mL volumetric flask

Weighing boat and analytical balance

Magnetic stirrer and stir bar

Procedure:

1. Calculate the mass of Na₃PO₄·12H₂O required. For 500 mL of a 0.1 M solution: 0.1 mol/L *

0.5 L * 380.12 g/mol = 19.01 g.

2. Accurately weigh 19.01 g of Na₃PO₄·12H₂O and transfer it to the 500 mL volumetric flask.

3. Add approximately 400 mL of deionized water to the flask.

4. Add a magnetic stir bar and place the flask on a magnetic stirrer. Stir until the solid is

completely dissolved.

5. Once dissolved, remove the stir bar and carefully add deionized water to the 500 mL

calibration mark.

6. Cap the flask and invert it several times to ensure the solution is homogeneous.

7. Transfer the solution to a properly labeled polyethylene storage bottle.

Protocol 2: Monitoring the Long-Term Stability of TSP Solutions

Objective: To assess the stability of a prepared TSP solution over time by monitoring pH and

visual characteristics.

Materials:

Prepared TSP solution in a sealed container

Calibrated pH meter
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Logbook or electronic record

Procedure:

1. Initial Measurement (Day 0): Immediately after preparation, measure the pH of the solution

and record it. Visually inspect the solution for clarity and color, noting it as the baseline.

2. Scheduled Monitoring: At regular intervals (e.g., weekly), perform the following checks:

Visual Inspection: Before opening the container, visually inspect the solution for any

signs of turbidity, precipitation, or color change. Record all observations.

pH Measurement: Unseal the container, retrieve a small aliquot, and immediately

measure its pH using a calibrated pH meter. Record the value.

3. Data Analysis: Plot the pH values over time to track any significant drift. A solution is

generally considered unstable if the pH changes by more than a predefined unit (e.g., ±0.2

pH units) or if any cloudiness or precipitation appears.

4. Decision Point: If the solution is deemed unstable, it should be discarded and a fresh

batch prepared.

Visualizations
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Caption: Experimental workflow for TSP solution preparation and stability testing.
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Caption: Key factors influencing the long-term stability of TSP solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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